Cas no 81010-23-3 (1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI))

1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI) structure
81010-23-3 structure
Product name:1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI)
CAS No:81010-23-3
MF:C20H26O6
MW:362.41684
CID:732624
PubChem ID:6443111

1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI)
    • [(2Z,7R,11S)-15,17-dihydroxy-11-methyl-13-oxo-12-oxabicyclo[12.4.0]octadeca-1(18),2,14,16-tetraen-7-yl] acetate
    • 1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI
    • 1H-2-Benzoxacyclotetradecin-1-one, 7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-, (3S-(3R*,7S*,11E))-
    • 81010-23-3
    • Inchi: InChI=1S/C20H26O6/c1-13-7-6-10-17(26-14(2)21)9-5-3-4-8-15-11-16(22)12-18(23)19(15)20(24)25-13/h4,8,11-13,17,22-23H,3,5-7,9-10H2,1-2H3/b8-4-/t13-,17+/m0/s1
    • InChI Key: VSXAPWYHYOQGLX-YUKKOFTESA-N
    • SMILES: CC1CCCC(CCCC=CC2=C(C(=CC(=C2)O)O)C(=O)O1)OC(=O)C

Computed Properties

  • Exact Mass: 362.172939
  • Monoisotopic Mass: 362.172939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 93.1

Experimental Properties

  • Density: 1.23
  • Boiling Point: 590.1°Cat760mmHg
  • Flash Point: 207.7°C
  • Refractive Index: 1.566

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